Cas no 595-45-9 (Dibromomalonic acid)

• Product Name: Dibromomalonic acid
• CAS No: 595-45-9
• MF: C₃H₂Br₂O₄
• MW: 261.853579998016
• CID: 950300
• PubChem ID: 12622138
• Update Time: 2025-11-02

Dibromomalonic acid Chemical and Physical Properties

Names and Identifiers

• Dibromomalonic acid
• 2,2-dibromopropanedioic acid
• DTXSID60504650
• SCHEMBL4532720
• Dibromopropanedioic acid
• 595-45-9

• Inchi： 1S/C3H2Br2O4/c4-3(5,1(6)7)2(8)9/h(H,6,7)(H,8,9)
• InChI Key： TZVFEYCDTGTUDG-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)(C(=O)O)Br

Computed Properties

• Exact Mass: 261.82993g/mol
• Monoisotopic Mass: 259.83198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Additional information on Dibromomalonic acid

Dibromomalonic Acid (CAS 595-45-9): Properties, Applications, and Market Insights

Dibromomalonic acid (CAS 595-45-9) is a versatile organic compound with significant applications in synthetic chemistry, pharmaceuticals, and materials science. Known chemically as 2,2-dibromopropanedioic acid, this compound features two bromine atoms attached to a malonic acid backbone, making it a valuable intermediate for various chemical transformations. Its unique structure and reactivity have garnered attention in both academic research and industrial applications.

The physical and chemical properties of dibromomalonic acid contribute to its widespread use. It typically appears as a white to off-white crystalline powder with a molecular formula of C₃H₂Br₂O₄. The compound is soluble in polar solvents like water, ethanol, and acetone, which facilitates its use in laboratory and industrial settings. Its brominated malonic acid structure allows it to participate in decarboxylation reactions, nucleophilic substitutions, and other key synthetic pathways.

One of the most prominent applications of dibromomalonic acid is in the synthesis of fine chemicals and active pharmaceutical ingredients (APIs). Researchers utilize it as a building block for creating complex molecules, including heterocyclic compounds and functionalized carboxylic acids. The compound's ability to introduce bromine atoms into target molecules makes it indispensable in medicinal chemistry, where brominated compounds often exhibit enhanced biological activity.

In recent years, the demand for dibromomalonic acid has grown due to its role in developing sustainable and eco-friendly chemical processes. With increasing focus on green chemistry, scientists are exploring its use in catalytic reactions and biodegradable materials. This aligns with the global trend toward reducing hazardous waste and improving synthetic efficiency, making CAS 595-45-9 a compound of interest for environmentally conscious industries.

The market dynamics for dibromomalonic acid reflect its expanding applications. Key players in the chemical industry are investing in research to optimize its production and explore novel uses. Analytical techniques such as HPLC and NMR are commonly employed to ensure the purity and quality of the compound, meeting the stringent requirements of pharmaceutical and specialty chemical sectors. Additionally, advancements in synthetic methodologies have improved the cost-effectiveness of producing dibromomalonic acid, further driving its adoption.

For researchers and industry professionals, understanding the safety and handling of dibromomalonic acid is crucial. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should be followed to avoid unnecessary exposure. Storage in a cool, dry place and the use of personal protective equipment (PPE) are recommended to maintain safety standards.

Looking ahead, the future of dibromomalonic acid appears promising, with ongoing studies exploring its potential in cutting-edge fields like nanotechnology and polymer science. As industries continue to prioritize innovation and sustainability, CAS 595-45-9 is poised to play a pivotal role in the next generation of chemical advancements. Whether in academic labs or large-scale manufacturing, this compound remains a cornerstone of modern synthetic chemistry.